3-(2-nitrophenyl)-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitrile

• IUPAC Name: (E)-3-(2-nitrophenyl)-2-(4-oxo-3H-quinazolin-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C17H10N4O3/c18-10-12(9-11-5-1-4-8-15(11)21(23)24)16-19-14-7-3-2-6-13(14)17(22)20-16/h1-9H,(H,19,20,22)/b12-9+
• InChI Key: QXMNLNCDGQSJMA-FMIVXFBMSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C(C#N)C2=NC3=CC=CC=C3C(=O)N2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3C(=O)N2)[N+](=O)[O-]
• Molecular Formula: C17H10N4O3
• Molecular Weight: 318.29 g/mol

Description

3-(2-nitrophenyl)-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitrile, also known as NQDI-1, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been shown to have promising effects in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

Scientific Research Applications

Synthesis and Properties

3-(2-nitrophenyl)-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitrile and related compounds have been synthesized for various purposes. For instance, 2-(4-oxo-3,4-dihydro-2-quinazolinyl)acetonitriles have been produced by interacting α-cyanoethylthioiminoacetate with substituted anthranilic acids, showing prototropy in the synthesized series (Volovenko et al., 2002).

Chemical Interactions and Transformations

These compounds have been involved in reactions with (hetero)aromatic aldehydes, leading to the formation of various acrylonitriles. For example, the interaction with 2,6-dihalobenzaldehydes resulted in the formation of 3-(2,6-dihalophenyl)-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitriles (Khilya et al., 2004).

Potential in Chemosensors

Some derivatives of these compounds, such as E-3-phenyl-2-(1-phenylbenzimidazol-2-yl)acrylonitriles, have been synthesized and explored for their potential as chemosensors for various cations. This is due to their ability to show significant changes in fluorescence intensity upon interaction with different metal cations (Hranjec et al., 2012).

Electrocatalytic Applications

In electrocatalysis, a modified carbon nanotube paste electrode of 2-(4-oxo-3-phenyl-3,4-dihydro-quinazolinyl)-N'-phenyl-hydrazinecarbothioamide was developed. This showed strong catalytic function for the oxidation of certain biochemical compounds, demonstrating its utility in analytical chemistry (Beitollahi et al., 2008).

Pharmacological Interest

Derivatives like 3-(4-Thioxo-3,4-dihydroquinazolin-2-yl)acrylic acid have been synthesized as precursors for novel polyfunctional quinazoline derivatives, showing potential pharmaceutical interest. These derivatives have been tested for their antimicrobial activities, indicating their relevance in medicinal chemistry (Aly, 2003).

Cytotoxic Potency

Research has been conducted on acrylonitriles substituted with various nitrogen heterocyclics for their in vitro cytotoxic potency on human cancer cell lines. These studies have helped to understand structure-activity relationships, revealing potential therapeutic applications (Sa̧czewski et al., 2004).

Photochromic Polymers

Compounds such as (Z)-2-(4-nitrophenyl)-3-(1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)acrylonitrile have been utilized in the fabrication of photochromic polymers. These polymers exhibit dynamic and static photoinduced birefringence, making them suitable for photonic applications (Szukalski et al., 2015).